Cas no 849014-39-7 (1-[2-(Difluoromethoxy)benzoyl]-4-(2-phenylethenesulfonyl)piperazine)

• Product Name: 1-[2-(Difluoromethoxy)benzoyl]-4-(2-phenylethenesulfonyl)piperazine
• CAS No: 849014-39-7
• MF: C₂₀H₂₀F₂N₂O₄S
• MW: 422.445611000061
• CID: 5887513
• PubChem ID: 6215455
• Update Time: 2025-10-31

1-[2-(Difluoromethoxy)benzoyl]-4-(2-phenylethenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Z29527575
• 849014-39-7
• EN300-26596856
• 1-[2-(difluoromethoxy)benzoyl]-4-(2-phenylethenesulfonyl)piperazine
• SMR001249879
• MLS002169548
• 1-[2-(Difluoromethoxy)benzoyl]-4-(2-phenylethenesulfonyl)piperazine

• Inchi： 1S/C20H20F2N2O4S/c21-20(22)28-18-9-5-4-8-17(18)19(25)23-11-13-24(14-12-23)29(26,27)15-10-16-6-2-1-3-7-16/h1-10,15,20H,11-14H2/b15-10+
• InChI Key： PWSWCQACAWPKBJ-XNTDXEJSSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(C2C=CC=CC=2OC(F)F)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 422.11118462g/mol
• Monoisotopic Mass: 422.11118462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.3Ų

Additional information on 1-[2-(Difluoromethoxy)benzoyl]-4-(2-phenylethenesulfonyl)piperazine

Comprehensive Overview of 1-[2-(Difluoromethoxy)benzoyl]-4-(2-phenylethenesulfonyl)piperazine (CAS No. 849014-39-7)

The compound 1-[2-(Difluoromethoxy)benzoyl]-4-(2-phenylethenesulfonyl)piperazine (CAS No. 849014-39-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the difluoromethoxy and phenylethenesulfonyl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in drug development.

One of the key reasons for the growing interest in 1-[2-(Difluoromethoxy)benzoyl]-4-(2-phenylethenesulfonyl)piperazine is its relevance to current trends in precision medicine and targeted therapy. With the rise of personalized healthcare, compounds like this are being explored for their ability to interact with specific molecular targets. The piperazine core, a common scaffold in medicinal chemistry, enhances the compound's bioavailability and binding affinity, making it a valuable tool for researchers.

In recent years, the demand for highly selective and efficacious compounds has surged, driven by advancements in AI-driven drug discovery and computational chemistry. 1-[2-(Difluoromethoxy)benzoyl]-4-(2-phenylethenesulfonyl)piperazine aligns perfectly with these trends, as its structure allows for precise modifications to optimize its pharmacological properties. This has led to an increase in searches for terms like "piperazine derivatives in drug design" and "difluoromethoxy compounds in therapeutics," reflecting the compound's relevance in modern research.

Another area where 1-[2-(Difluoromethoxy)benzoyl]-4-(2-phenylethenesulfonyl)piperazine shows promise is in the field of neuropharmacology. The phenylethenesulfonyl group, in particular, has been linked to interactions with neurotransmitter systems, sparking interest in its potential applications for neurological disorders. This has made it a hot topic in forums and discussions centered around innovative CNS drug candidates and next-generation neurotherapeutics.

From a synthetic chemistry perspective, the compound's difluoromethoxy and sulfonyl functionalities present intriguing challenges and opportunities. These groups are known for their ability to influence the compound's metabolic stability and electronic properties, which are critical factors in drug design. As a result, queries such as "synthesis of difluoromethoxybenzoyl compounds" and "sulfonyl piperazine derivatives" have become increasingly common in academic and industrial research circles.

Environmental and green chemistry considerations are also driving interest in 1-[2-(Difluoromethoxy)benzoyl]-4-(2-phenylethenesulfonyl)piperazine. Researchers are exploring sustainable synthesis routes to minimize waste and reduce the environmental impact of producing such complex molecules. This aligns with the broader industry shift toward eco-friendly pharmaceutical manufacturing, a topic that resonates strongly with today's environmentally conscious audience.

In conclusion, 1-[2-(Difluoromethoxy)benzoyl]-4-(2-phenylethenesulfonyl)piperazine (CAS No. 849014-39-7) represents a fascinating intersection of chemistry, biology, and technology. Its unique structure and potential applications make it a subject of ongoing research and discussion. Whether you're a scientist looking for novel bioactive compounds or an enthusiast keeping up with cutting-edge pharmaceutical trends, this compound is undoubtedly one to watch.